Cas no 50541-32-7 (1H-Imidazole-4-carboxaldehyde, 1-ethyl-2-[(phenylmethyl)thio]-)

• Product Name: 1H-Imidazole-4-carboxaldehyde, 1-ethyl-2-[(phenylmethyl)thio]-
• CAS No: 50541-32-7
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 364698
• PubChem ID: 12201494
• Update Time: 2025-04-19

1H-Imidazole-4-carboxaldehyde, 1-ethyl-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde, 1-ethyl-2-[(phenylmethyl)thio]-
• 2-benzylsulfanyl-1-ethylimidazole-4-carbaldehyde
• 50541-32-7
• DTXSID30480230

• Inchi： 1S/C13H14N2OS/c1-2-15-8-12(9-16)14-13(15)17-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
• InChI Key： DSHYFIAUYWUOKO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC(C=O)=CN1CC

Computed Properties

• Exact Mass: 246.08282
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 34.89